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A comprehensive review of the experimental data and methodologies used to determine the
hardness of tungsten boride and tungsten carbide, two leading materials in the field of ultra-
hard substances.

In the quest for materials with exceptional hardness and wear resistance, tungsten boride and
tungsten carbide have emerged as prominent candidates, each exhibiting unique properties
rooted in their distinct crystal structures. This guide provides a comparative study of their
hardness, supported by experimental data, detailed testing protocols, and an exploration of the
factors influencing this critical mechanical property.

Quantitative Hardness Comparison

The hardness of tungsten borides and tungsten carbide is most commonly evaluated using
the Vickers hardness test, which measures a material's resistance to indentation. The data
presented below, collated from various experimental studies, highlights the superior hardness
of certain phases of tungsten boride.
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. Synthesis Vickers Applied Load
Material Reference
Method Hardness (HV) (N)
Tungsten
_ o ~22 GPa (~2243
Carbide (94WC- Sintering HV) 2 [1]
6Co)
Tungsten Boride ~20 GPa (~2039
Crystal Growth >3 [2]
(WB) HV)
Tungsten Boride ~20 GPa (~2039
Crystal Growth >3 [2]
(WB2) HV)
Tungsten Boride ) 43.3+2.9 GPa
Arc Melting 0.49 [3]
(WB4) (~4415 HV)
Tungsten Boride ) 28.1+1.4 GPa
Arc Melting 4.9 [3]
(WBa4) (~2865 HV)
Molybdenum-
doped Tungsten ) 50.3 £ 3.2 GPa
) Arc Melting 0.49 [4]
Boride (~5128 HV)

(Wo.97M00.03B4)

Factors Influencing Hardness

The hardness of both tungsten boride and tungsten carbide is not an intrinsic, singular value
but is significantly influenced by several factors, including the material's specific phase,
synthesis method, and microstructure.

Tungsten Boride

The hardness of tungsten boride varies considerably depending on the boron-to-tungsten
ratio. As the boron content increases, the complexity of the boron network within the crystal
structure also increases, leading to higher hardness. For instance, tungsten tetraboride (WBa4),
with its three-dimensional network of boron atoms, exhibits significantly higher hardness
compared to tungsten monoboride (WB) and tungsten diboride (WB2).[2]
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The synthesis method also plays a crucial role. Arc melting is a common technique for
producing dense, phase-pure tungsten boride samples, which are essential for accurate
hardness measurements.[3][4] Furthermore, doping tungsten boride with other transition
metals, such as molybdenum, has been shown to enhance its hardness through solid solution
strengthening.[4]

Tungsten Carbide

For tungsten carbide, the two most significant factors influencing hardness are the grain size of
the tungsten carbide particles and the percentage of the cobalt (Co) binder used in the
cemented carbide composite.[5][6]

o Grain Size: A smaller grain size generally leads to higher hardness.[6] Finer grains reduce
the mean free path for dislocation movement, thereby increasing the material's resistance to
deformation.

o Cobalt Content: The cobalt binder provides toughness to the otherwise brittle tungsten
carbide. However, an increase in the cobalt content typically results in a decrease in
hardness.[5] Therefore, the composition of tungsten carbide composites is often a trade-off
between hardness and toughness, tailored for specific applications.

Experimental Protocols

The standardized method for determining the hardness of these advanced ceramics is the
Vickers hardness test, outlined in ASTM C1327.[7][8]

Sample Preparation

e Synthesis: Tungsten boride samples are often synthesized via arc melting of pure tungsten
and boron powders.[3][9] Tungsten carbide samples are typically produced by sintering
tungsten carbide powder with a cobalt binder.[5]

e Sectioning and Mounting: A representative section of the synthesized material is cut. For
ease of handling and polishing, the sample is often mounted in a polymer resin.

e Grinding and Polishing: The surface of the sample must be meticulously prepared to be flat
and smooth. This is achieved through a series of grinding steps with progressively finer
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abrasive papers, followed by polishing with diamond suspensions to achieve a mirror-like
finish with a surface roughness of less than 0.1 pm.

Vickers Hardness Testing Procedure

o Apparatus: A calibrated Vickers microhardness tester equipped with a diamond indenter in
the shape of a square-based pyramid with a face angle of 136° is used.[10][11]

o Load Application: The indenter is brought into contact with the prepared sample surface. A
predetermined load (e.g., 0.49 N, 2 N, or 4.9 N) is applied smoothly and held for a
standardized dwell time, typically 15 seconds.

» Indentation Measurement: After the load is removed, the two diagonals of the resulting
indentation are measured using a calibrated optical microscope integrated into the hardness
tester.[11]

e Hardness Calculation: The Vickers hardness number (HV) is calculated by dividing the
applied load (in kilograms-force) by the surface area of the indentation (in square
millimeters). This value can then be converted to Gigapascals (GPa) for scientific
comparison.[10]

o Data Reporting: The average of multiple indentations (e.g., 15 measurements) is typically
reported to ensure statistical reliability.[1]

Visualizing Methodologies and Relationships

The following diagrams illustrate the experimental workflow for hardness testing and the
relationship between material properties and hardness.
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Caption: Experimental workflow for hardness determination.
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Caption: Key factors influencing material hardness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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